Ursodeoxycholic Acid-d5 Methyl Ester
Ursodeoxycholic Acid-d5 Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
93701-19-0
VCID:
VC0020078
InChI:
InChI=1S/C25H42O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-21,23,26-27H,5-14H2,1-4H3/t15-,16+,17-,18-,19+,20+,21+,23+,24+,25-/m1/s1/i9D2,13D2,17D
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C25H42O4
Molecular Weight:
411.638
Ursodeoxycholic Acid-d5 Methyl Ester
CAS No.: 93701-19-0
Reference Standards
VCID: VC0020078
Molecular Formula: C25H42O4
Molecular Weight: 411.638
| CAS No. | 93701-19-0 |
|---|---|
| Product Name | Ursodeoxycholic Acid-d5 Methyl Ester |
| Molecular Formula | C25H42O4 |
| Molecular Weight | 411.638 |
| IUPAC Name | methyl (4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-2,2,3,4,4-pentadeuterio-3,7-dihydroxy-10,13-dimethyl-1,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H42O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-21,23,26-27H,5-14H2,1-4H3/t15-,16+,17-,18-,19+,20+,21+,23+,24+,25-/m1/s1/i9D2,13D2,17D |
| Standard InChIKey | GRQROVWZGGDYSW-IMKCYHQTSA-N |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Synonyms | (3α,5β,7β)-3,7-Dihydroxycholan-24-oic-2,2,3,4,4-d5 Acid Methyl Ester; 3α,7β-Dihydroxy-5β-cholanic Acid-d5 Methyl Ester; Methyl 3α,7β-Dihydroxy-5β-cholanoate-d5; Methyl Ursodeoxycholate-d5; |
| PubChem Compound | 45040672 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume